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Compound of Interest

Compound Name: Bodipy TR-X

Cat. No.: B1663740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorescent dye

BODIPY™ TR-X, its spectral properties, and its applications in biological research. This

document is intended to serve as a core resource for professionals in the fields of cell biology,

biochemistry, and drug discovery.

Core Properties of BODIPY™ TR-X
BODIPY™ TR-X is a bright, red-fluorescent dye belonging to the boron-dipyrromethene

(BODIPY) family. It is characterized by its high fluorescence quantum yield, large extinction

coefficient, and relative insensitivity to solvent polarity and pH.[1][2] These properties make it

an exceptional tool for a variety of fluorescence-based applications. The "X" in its name refers

to a seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive group,

which helps to minimize interactions between the dye and the biomolecule to which it is

conjugated.[1]

Spectroscopic and Photophysical Properties
The fluorescence spectrum of BODIPY™ TR-X is a key aspect of its utility. Below is a summary

of its core quantitative properties.
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Property Value Solvent/Conditions Reference(s)

Excitation Maximum

(λex)
~588-589 nm Methanol [1][3]

Emission Maximum

(λem)
~616-617 nm Methanol

Molar Extinction

Coefficient (ε)
~68,000 cm⁻¹M⁻¹

Fluorescence

Quantum Yield (Φ)
~0.9

Fluorescence Lifetime

(τ)
~5.4 ns Methanol

Molecular Weight 634.46 g/mol

Note: Spectral properties can be influenced by the local environment and conjugation to

biomolecules.

Chemical Properties and Reactivity
The most common reactive form of BODIPY™ TR-X is the N-hydroxysuccinimidyl (NHS) ester.

This form is highly reactive towards primary amines, making it ideal for labeling proteins,

amine-modified oligonucleotides, and other amine-containing molecules. The reaction between

the NHS ester and a primary amine forms a stable amide bond. For optimal labeling, the

reaction is typically carried out in a buffer with a pH of around 8.3.

Experimental Protocols
This section provides detailed methodologies for common applications of BODIPY™ TR-X.

Protein Labeling with BODIPY™ TR-X NHS Ester
This protocol describes the general procedure for conjugating BODIPY™ TR-X NHS ester to a

protein.

Materials:
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Protein of interest (in an amine-free buffer, e.g., PBS)

BODIPY™ TR-X NHS Ester

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Sodium bicarbonate, pH 8.3

Purification column (e.g., Sephadex G-25)

Procedure:

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-

10 mg/mL.

Prepare Dye Stock Solution: Immediately before use, dissolve BODIPY™ TR-X NHS ester in

DMSO or DMF to a concentration of 10 mg/mL.

Labeling Reaction: While vortexing the protein solution, slowly add a calculated amount of

the dye stock solution. The molar ratio of dye to protein may need to be optimized for each

specific protein, but a starting point of 10-20 moles of dye per mole of protein is common.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,

PBS).

Determination of Degree of Labeling (DOL): The DOL can be estimated by measuring the

absorbance of the conjugate at 280 nm (for the protein) and 588 nm (for BODIPY™ TR-X).

Staining of Intracellular Lipid Droplets
This protocol outlines a method for visualizing lipid droplets in cultured cells.

Materials:
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Cultured cells on coverslips or in imaging dishes

BODIPY™ TR-X (or a more lipophilic BODIPY™ variant like BODIPY 493/503 for specific

lipid droplet staining)

Phosphate-Buffered Saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS), optional

Mounting Medium

Procedure:

Cell Culture: Grow cells to the desired confluency.

Preparation of Staining Solution: Prepare a 1-5 µM working solution of the BODIPY™ dye in

PBS or serum-free medium from a DMSO stock.

Cell Washing: Wash the cells twice with PBS to remove any residual serum.

Staining: Add the staining solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.

Washing: Wash the cells two to three times with PBS to remove excess dye.

(Optional) Fixation: If required, fix the cells with 4% paraformaldehyde for 15-20 minutes at

room temperature.

Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate

mounting medium. Visualize the stained lipid droplets using a fluorescence microscope with

a suitable filter set.

Visualizations of Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate common experimental

workflows and a generalized signaling pathway where BODIPY™ TR-X can be utilized.

Protein Labeling and Purification Workflow
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Caption: Workflow for labeling a protein with BODIPY™ TR-X NHS Ester.

Cellular Staining and Imaging Workflow
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Caption: Workflow for staining and imaging cells with BODIPY™ TR-X.
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Caption: Tracking a BODIPY™ TR-X labeled protein through cellular pathways.

Applications in Research
BODIPY™ TR-X is a versatile tool with numerous applications in biological research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1663740?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence Microscopy
Due to its bright and photostable fluorescence, BODIPY™ TR-X is widely used in various

fluorescence microscopy techniques, including confocal and two-photon excitation microscopy.

Its red emission is well-separated from commonly used green fluorophores like GFP, making it

suitable for multi-color imaging. It can be used to label specific proteins to study their

localization and trafficking within cells, or to stain cellular structures like membranes and lipid

droplets.

Fluorescence Polarization Assays
The relatively long fluorescence lifetime of BODIPY™ TR-X makes it an excellent probe for

fluorescence polarization (FP) assays. FP assays are used to study molecular interactions in

real-time. When a small, fluorescently labeled molecule (like a peptide labeled with BODIPY™

TR-X) binds to a larger molecule (like a protein), its tumbling rate in solution slows down,

leading to an increase in the polarization of its fluorescence. This principle is widely used in

high-throughput screening for drug discovery to identify inhibitors of protein-protein or protein-

ligand interactions.

Conclusion
BODIPY™ TR-X is a powerful and versatile fluorescent dye with a wide range of applications in

modern biological research. Its exceptional photophysical properties, combined with its

reactivity towards primary amines, make it an invaluable tool for labeling and tracking

biomolecules. This guide provides a foundational understanding of its properties and common

experimental protocols to aid researchers in successfully incorporating this fluorophore into

their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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